Cas no 88398-95-2 (1H-Pyrazole-4-sulfonamide, N,N,1,3-tetramethyl-5-[(phenylmethyl)thio]-)

1H-Pyrazole-4-sulfonamide, N,N,1,3-tetramethyl-5-[(phenylmethyl)thio]- structure
88398-95-2 structure
Product Name:1H-Pyrazole-4-sulfonamide, N,N,1,3-tetramethyl-5-[(phenylmethyl)thio]-
CAS No:88398-95-2
MF:C14H19N3O2S2
MW:325.449560403824
CID:634199
PubChem ID:22167569
Update Time:2025-04-19

1H-Pyrazole-4-sulfonamide, N,N,1,3-tetramethyl-5-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-sulfonamide, N,N,1,3-tetramethyl-5-[(phenylmethyl)thio]-
    • 5-benzylsulfanyl-N,N,1,3-tetramethylpyrazole-4-sulfonamide
    • 5-(Benzylsulfanyl)-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide
    • 88398-95-2
    • SCHEMBL9201345
    • DTXSID50623122
    • Inchi: 1S/C14H19N3O2S2/c1-11-13(21(18,19)16(2)3)14(17(4)15-11)20-10-12-8-6-5-7-9-12/h5-9H,10H2,1-4H3
    • InChI Key: YVAPYMRBCFIZEG-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=NN(C)C=1SCC1C=CC=CC=1)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 325.09186920g/mol
  • Monoisotopic Mass: 325.09186920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 88.9Ų
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